3-(3-phenylpropyl)-1-pyrimidin-2-ylpiperidine-3-carboxylic acid

• IUPAC Name: 3-(3-phenylpropyl)-1-pyrimidin-2-ylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C19H23N3O2/c23-17(24)19(10-4-9-16-7-2-1-3-8-16)11-5-14-22(15-19)18-20-12-6-13-21-18/h1-3,6-8,12-13H,4-5,9-11,14-15H2,(H,23,24)
• InChI Key: JRSOLBBEVZMJFX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=CC=N2)(CCCC3=CC=CC=C3)C(=O)O
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

3-(3-phenylpropyl)-1-pyrimidin-2-ylpiperidine-3-carboxylic acid, commonly known as PPAP, is a synthetic compound that has gained significant interest in the field of neuroscience research due to its potential to enhance cognitive function. PPAP was first synthesized in 1979 by a team of Japanese researchers, and since then, it has been extensively studied for its pharmacological properties.

Mechanism of Action

PPAP acts as a selective dopamine reuptake inhibitor, which means that it increases the concentration of dopamine in the brain by preventing its reuptake. Dopamine is a neurotransmitter that plays a critical role in reward, motivation, and motor control. By increasing the concentration of dopamine in the brain, PPAP may enhance cognitive function and improve mood.
Biochemical and Physiological Effects:
In animal studies, PPAP has been shown to increase locomotor activity, reduce anxiety, and improve memory. Additionally, PPAP has been shown to increase the expression of BDNF and activate the cAMP response element-binding protein (CREB), which is a transcription factor that plays a critical role in memory formation.

Advantages and Limitations for Lab Experiments

One of the main advantages of PPAP is its ability to cross the blood-brain barrier, which means that it can directly affect the brain. Additionally, PPAP has a relatively low toxicity profile, which makes it a safe compound to use in research studies. However, one of the limitations of PPAP is its short half-life, which means that it needs to be administered frequently to maintain its effects.

Future Directions

There are several potential future directions for PPAP research. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, PPAP may have applications in the treatment of depression and other mood disorders. Further research is needed to fully understand the pharmacological properties of PPAP and its potential therapeutic uses.

Synthesis Methods

PPAP can be synthesized through a multi-step reaction involving the condensation of 1-(3,4-dimethoxyphenyl)-2-(methylamino)ethanone with 2-cyanopyrimidine, followed by reduction and carboxylation. The final product is obtained as a white crystalline solid, which is soluble in organic solvents such as methanol and chloroform.

Scientific Research Applications

PPAP has been extensively studied for its potential to enhance cognitive function and improve memory. In animal studies, PPAP has been shown to increase the release of acetylcholine, a neurotransmitter that plays a critical role in learning and memory. Additionally, PPAP has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons.